Cas no 1805603-84-2 (5-Amino-4-fluoro-2-phenylpyridine)

• Product Name: 5-Amino-4-fluoro-2-phenylpyridine
• CAS No: 1805603-84-2
• MF: C₁₁H₉FN₂
• MW: 188.200965642929
• CID: 4899256
• Update Time: 2025-05-20

5-Amino-4-fluoro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-fluoro-2-phenylpyridine

• Inchi： 1S/C11H9FN2/c12-9-6-11(14-7-10(9)13)8-4-2-1-3-5-8/h1-7H,13H2
• InChI Key： VOEITBOXMRXMND-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C=1)C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-4-fluoro-2-phenylpyridine

Introduction to 5-Amino-4-fluoro-2-phenylpyridine (CAS No. 1805603-84-2)

5-Amino-4-fluoro-2-phenylpyridine, a compound with the chemical identifier CAS No. 1805603-84-2, represents a significant area of interest in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered attention due to its structural versatility and potential applications in the development of novel therapeutic agents. The presence of both amino and fluoro substituents on the pyridine ring imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery.

The< strong>5-amino group is a crucial pharmacophore in many bioactive molecules, contributing to interactions with biological targets such as enzymes and receptors. In contrast, the 4-fluoro substitution enhances metabolic stability and binding affinity, which are critical factors in drug design. The combination of these features in 5-Amino-4-fluoro-2-phenylpyridine suggests its potential utility in addressing a wide range of therapeutic challenges.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies have demonstrated that the electron-withdrawing nature of the fluoro group can modulate the reactivity of the amino group, enabling diverse synthetic pathways for derivative compounds. This flexibility is particularly advantageous in medicinal chemistry, where rapid optimization of lead structures is often required.

In the context of contemporary drug development, 5-Amino-4-fluoro-2-phenylpyridine has been explored as a precursor for kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The pyridine core is a common motif in many successful drugs, including those targeting tyrosine kinases and other protein kinases. The incorporation of fluorine into these molecules has been shown to improve their pharmacokinetic profiles, making them more effective in vivo.

The< strong>fluorinated aromatic system also offers opportunities for enhancing binding interactions through π-stacking and halogen bonding. These non-covalent interactions are increasingly recognized as important determinants of drug efficacy and selectivity. By leveraging these interactions, researchers aim to develop compounds that exhibit higher target specificity while minimizing off-target effects.

One particularly intriguing aspect of 5-Amino-4-fluoro-2-phenylpyridine is its potential as a building block for multivalent ligands. Multivalent interactions, where multiple binding sites on a ligand simultaneously engage with a target, can lead to enhanced binding affinity and improved therapeutic outcomes. The combination of an amino group and a phenyl ring provides multiple attachment points for further functionalization, allowing for the creation of complex molecular architectures.

The< strong>phenyl substituent at the 2-position introduces additional conformational flexibility to the molecule, which can be exploited to optimize pharmacokinetic properties such as solubility and permeability. This feature is particularly relevant in oral drug delivery systems, where bioavailability is a critical consideration. By fine-tuning the substitution pattern on the phenyl ring, researchers can modulate these properties to achieve desired pharmacokinetic profiles.

Evidence from preclinical studies suggests that derivatives of 5-Amino-4-fluoro-2-phenylpyridine exhibit promising biological activity across multiple disease indications. For instance, certain analogs have shown inhibitory effects against enzymes involved in metabolic pathways relevant to diabetes and obesity. These findings underscore the compound's potential as a starting point for developing treatments targeting metabolic disorders.

The synthesis of 5-Amino-4-fluoro-2-phenylpyridine itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it possible to access this compound more efficiently, paving the way for large-scale production and further exploration.

The role of fluorine chemistry in modern drug development cannot be overstated. The introduction of fluorine atoms into organic molecules can lead to significant improvements in their pharmacological properties. In addition to enhancing metabolic stability and binding affinity, fluorinated compounds often exhibit better oral bioavailability and reduced susceptibility to degradation by enzymes such as cytochrome P450 oxidases.

The< strong>amino group also serves as a versatile handle for further derivatization through reactions such as coupling with carboxylic acids or activation intermediates like acyl chlorides or esters. This reactivity allows for the introduction of diverse functional groups that can fine-tune biological activity and pharmacokinetic properties.

Ongoing research continues to uncover new applications for 5-Amino-4-fluoro-2-phenylpyridine and its derivatives. For example, investigations into its potential as an intermediate in organic synthesis have revealed novel catalytic systems that could streamline the production of other bioactive molecules. These advancements highlight the compound's broad utility beyond its primary role as a pharmaceutical intermediate.

The integration of machine learning techniques into drug discovery has also accelerated the exploration of this compound's potential applications. Predictive models based on large datasets have identified promising derivatives with enhanced biological activity against various targets. These computational tools are becoming indispensable in modern medicinal chemistry, enabling researchers to rapidly screen vast libraries of compounds for lead optimization.

In conclusion, 5-Amino-4-fluoro-2-phenylpyridine (CAS No. 1805603-84-2) represents a compelling scaffold with significant potential in pharmaceutical research. Its unique structural features—combining an amino group, a fluoro substituent, and a phenyl ring—make it an attractive starting point for developing novel therapeutic agents addressing diverse disease indications. Continued exploration into its synthetic pathways and biological activities will undoubtedly yield further insights into its value as a pharmaceutical intermediate.